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  3. methyl (1R,2S,3R,4S,9R,10R,13R,14R)-2,3-dihydroxy-5,5,9-trimethyl-15-oxo-16-oxatetracyclo[8.7.0.01,14.04,9]heptadecane-13-carboxylate
methyl (1R,2S,3R,4S,9R,10R,13R,14R)-2,3-dihydroxy-5,5,9-trimethyl-15-oxo-16-oxatetracyclo[8.7.0.01,14.04,9]heptadecane-13-carboxylate methyl (1R,2S,3R,4S,9R,10R,13R,14R)-2,3-dihydroxy-5,5,9-trimethyl-15-oxo-16-oxatetracyclo[8.7.0.01,14.04,9]heptadecane-13-carboxylate Dendrillol 4 is a natural product found in Dendrilla rosea with data available.
Brand Name: Vulcanchem
CAS No.: 106009-83-0
VCID: VC20779045
InChI: InChI=1S/C21H32O6/c1-19(2)8-5-9-20(3)12-7-6-11(17(24)26-4)13-18(25)27-10-21(12,13)16(23)14(22)15(19)20/h11-16,22-23H,5-10H2,1-4H3/t11-,12-,13+,14-,15+,16-,20-,21-/m1/s1
SMILES: CC1(CCCC2(C1C(C(C34C2CCC(C3C(=O)OC4)C(=O)OC)O)O)C)C
Molecular Formula: C21H32O6
Molecular Weight: 380.5 g/mol

methyl (1R,2S,3R,4S,9R,10R,13R,14R)-2,3-dihydroxy-5,5,9-trimethyl-15-oxo-16-oxatetracyclo[8.7.0.01,14.04,9]heptadecane-13-carboxylate

CAS No.: 106009-83-0

Cat. No.: VC20779045

Molecular Formula: C21H32O6

Molecular Weight: 380.5 g/mol

* For research use only. Not for human or veterinary use.

methyl (1R,2S,3R,4S,9R,10R,13R,14R)-2,3-dihydroxy-5,5,9-trimethyl-15-oxo-16-oxatetracyclo[8.7.0.01,14.04,9]heptadecane-13-carboxylate - 106009-83-0

Specification

Description Dendrillol 4 is a natural product found in Dendrilla rosea with data available.
CAS No. 106009-83-0
Molecular Formula C21H32O6
Molecular Weight 380.5 g/mol
IUPAC Name methyl (1R,2S,3R,4S,9R,10R,13R,14R)-2,3-dihydroxy-5,5,9-trimethyl-15-oxo-16-oxatetracyclo[8.7.0.01,14.04,9]heptadecane-13-carboxylate
Standard InChI InChI=1S/C21H32O6/c1-19(2)8-5-9-20(3)12-7-6-11(17(24)26-4)13-18(25)27-10-21(12,13)16(23)14(22)15(19)20/h11-16,22-23H,5-10H2,1-4H3/t11-,12-,13+,14-,15+,16-,20-,21-/m1/s1
Standard InChI Key CQVFTPIIQZMXKS-NJHHUIPMSA-N
Isomeric SMILES C[C@]12CCCC([C@@H]1[C@H]([C@H]([C@]34[C@@H]2CC[C@H]([C@H]3C(=O)OC4)C(=O)OC)O)O)(C)C
SMILES CC1(CCCC2(C1C(C(C34C2CCC(C3C(=O)OC4)C(=O)OC)O)O)C)C
Canonical SMILES CC1(CCCC2(C1C(C(C34C2CCC(C3C(=O)OC4)C(=O)OC)O)O)C)C

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